3-[5-(Methoxycarbonyl)thiophen-3-yl]-5-methoxybenzoic acid, 95%

• IUPAC Name: 3-methoxy-5-(5-methoxycarbonylthiophen-3-yl)benzoic acid
• InChI: InChI=1S/C14H12O5S/c1-18-11-4-8(3-9(5-11)13(15)16)10-6-12(20-7-10)14(17)19-2/h3-7H,1-2H3,(H,15,16)
• InChI Key: WJOJWTRORRSRJI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)O)C2=CSC(=C2)C(=O)OC
• Molecular Formula: C14H12O5S
• DSSTOX Substance ID: DTXSID70690997
• Molecular Weight: 292.31 g/mol
• CAS RN: 1261898-34-3

Description

3-[5-(Methoxycarbonyl)thiophen-3-yl]-5-methoxybenzoic acid (MCBT) is a chemical compound with the molecular formula C14H12O5S and a molecular weight of 284.3 g/mol. It is a white crystalline solid with a melting point of 134-135°C. MCBT has a variety of uses in scientific research and laboratory experiments.

Scientific Research Applications

3-[5-(Methoxycarbonyl)thiophen-3-yl]-5-methoxybenzoic acid, 95% has a variety of uses in scientific research and laboratory experiments. It is used as a starting material for the synthesis of other compounds, such as 5-methoxy-3-phenyl-2-thioxo-thiazolidin-4-one and 3-(5-methoxy-2-thioxo-3-phenyl-thiazolidin-4-yl)-5-methoxybenzoic acid. 3-[5-(Methoxycarbonyl)thiophen-3-yl]-5-methoxybenzoic acid, 95% is also used as a reagent in the synthesis of a variety of compounds, such as 3-methyl-2-thioxo-thiazolidin-4-one and 5-methoxy-3-methyl-2-thioxo-thiazolidin-4-one.

Mechanism of Action

The mechanism of action of 3-[5-(Methoxycarbonyl)thiophen-3-yl]-5-methoxybenzoic acid, 95% is not well understood. However, it is believed to act as an inhibitor of certain enzymes, such as cytochrome P450, monoamine oxidase, and aldehyde oxidase. It is also believed to have antioxidant properties, which can help protect cells from oxidative damage.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-[5-(Methoxycarbonyl)thiophen-3-yl]-5-methoxybenzoic acid, 95% are not well understood. However, it is believed to have anti-inflammatory, anti-allergic, and anti-cancer properties. It is also believed to have neuroprotective effects, which can help protect neurons from damage.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-[5-(Methoxycarbonyl)thiophen-3-yl]-5-methoxybenzoic acid, 95% in laboratory experiments is its low cost and availability. It is also relatively easy to synthesize and purify. However, there are some limitations to using 3-[5-(Methoxycarbonyl)thiophen-3-yl]-5-methoxybenzoic acid, 95%. It is not very soluble in water and has a low solubility in organic solvents. It also has a low melting point, which can make it difficult to handle in laboratory experiments.

Future Directions

Given the potential applications of 3-[5-(Methoxycarbonyl)thiophen-3-yl]-5-methoxybenzoic acid, 95% in scientific research, there are several possible future directions for research. These include further studies on the biochemical and physiological effects of 3-[5-(Methoxycarbonyl)thiophen-3-yl]-5-methoxybenzoic acid, 95%, as well as investigations into its potential therapeutic applications. Additionally, further research could be conducted on the mechanism of action of 3-[5-(Methoxycarbonyl)thiophen-3-yl]-5-methoxybenzoic acid, 95% and its potential uses as a drug delivery system. Finally, further research could be conducted to explore the potential of 3-[5-(Methoxycarbonyl)thiophen-3-yl]-5-methoxybenzoic acid, 95% as an antioxidant and its ability to protect cells from oxidative damage.

Synthesis Methods

3-[5-(Methoxycarbonyl)thiophen-3-yl]-5-methoxybenzoic acid, 95% can be synthesized from 5-methoxybenzoic acid and 3-methylthiophene-3-carboxaldehyde in two steps. First, the two reactants are combined in a reaction flask with a catalyst and heated to a temperature of 80°C. This reaction produces 3-[5-(methoxycarbonyl)thiophen-3-yl]-5-methoxybenzoic acid. The second step is the purification of the product using recrystallization.